Cas no 1111102-83-0 (3-(6-oxo-1H-pyridin-3-yl)benzaldehyde)
1111102-83-0 structure
Product Name:3-(6-oxo-1H-pyridin-3-yl)benzaldehyde
CAS No:1111102-83-0
MF:C12H9NO2
MW:199.205363035202
MDL:MFCD11876708
CID:2606599
PubChem ID:53217529
Update Time:2025-04-21
3-(6-oxo-1H-pyridin-3-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-oxo-1H-pyridin-3-yl)benzaldehyde
- 5-(3-Formylphenyl)-2-hydroxypyridine, 95%
- 5-(3-FORMYLPHENYL)-2-HYDROXYPYRIDINE
- 1111102-83-0
- MFCD11876708
- 3-(6-Oxo-1,6-dihydropyridin-3-yl)benzaldehyde
- 3-(6-HYDROXYPYRIDIN-3-YL)BENZALDEHYDE
- DTXSID00682562
-
- MDL: MFCD11876708
- Inchi: 1S/C12H9NO2/c14-8-9-2-1-3-10(6-9)11-4-5-12(15)13-7-11/h1-8H,(H,13,15)
- InChI Key: OZPNQINZHJCEAY-UHFFFAOYSA-N
- SMILES: O=C1C=CC(=CN1)C1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 199.063328530Da
- Monoisotopic Mass: 199.063328530Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.2Ų
3-(6-oxo-1H-pyridin-3-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB317448-5 g |
5-(3-Formylphenyl)-2-hydroxypyridine, 95%; . |
1111102-83-0 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB317448-5g |
5-(3-Formylphenyl)-2-hydroxypyridine, 95%; . |
1111102-83-0 | 95% | 5g |
€1159.00 | 2025-04-22 |
3-(6-oxo-1H-pyridin-3-yl)benzaldehyde Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
1111102-83-0 (3-(6-oxo-1H-pyridin-3-yl)benzaldehyde) Related Products
- 1111110-05-4(5-(3-acetylphenyl)-1H-pyridin-2-one)
- 76053-45-7(5-Phenylpyridin-2-ol)
- 1111109-35-3(5-(4-acetylphenyl)-1H-pyridin-2-one)
- 1111106-16-1(5-(4-tert-butylphenyl)-1H-pyridin-2-one)
- 1111109-69-3(5-(3,5-dimethylphenyl)-1H-pyridin-2-one)
- 1111109-83-1(5-(3-methylphenyl)-1H-pyridin-2-one)
- 107971-01-7(2(1H)-Pyridinone,1-methyl-5-phenyl-)
- 340040-87-1(4-(2-Methoxypyridin-3-yl)benzoic acid)
- 1111106-42-3(5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one)
- 1111115-38-8(5-naphthalen-2-yl-1H-pyridin-2-one)
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